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Abstract: ANC1 (also known as TAF14, TFG3), a key transcriptional coactivator in
Saccharomyces cerevisiae, represents a critical nexus in the regulation of gene expression. As
a member of the YEATS protein family, ANCL1 functions as a shared subunit across at least
seven major protein complexes, including general transcription factors (TFIID, TFIIF), ATP-
dependent chromatin remodelers (SWI/SNF, RSC, INO80), and histone acetyltransferase
(HAT) complexes (SAGA, NuA3). This unique position allows it to integrate signals from
chromatin structure directly with the transcriptional machinery. This guide details the molecular
architecture of ANC1, its mechanism of action at promoters, its quantitative impact on the
transcriptome, and key experimental protocols for its study. Understanding the multifaceted role
of ANC1 provides a framework for dissecting the complex interplay between chromatin
dynamics and transcription, with implications for therapeutic strategies targeting epigenetic
reader domains.

Molecular Architecture and Domain Function

ANC1's function is largely dictated by its distinct protein domains, primarily the N-terminal
YEATS domain and a C-terminal ET domain.

e The YEATS Domain: This is an evolutionarily conserved module that functions as an
epigenetic "reader."[1] The YEATS domain of ANCL1 specifically recognizes and binds to
acylated histone tails, demonstrating a preference for crotonylated lysine (Kcr) over
acetylated lysine (Kac).[2] This interaction provides a direct link between specific metabolic
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states (as cellular crotonyl-CoA levels fluctuate) and gene regulation, allowing ANC1-
containing complexes to be targeted to specific chromatin regions.[2]

e The ET Domain: The C-terminal region of ANC1 contains an ET domain, which is crucial for
its incorporation into various protein complexes.[1] This domain mediates the stable protein-
protein interactions necessary for ANCL1 to serve as a shared, integral subunit.

A Shared Subunit: ANC1's Role in Core
Transcriptional Complexes

ANC1 is unique in its ability to bridge multiple core transcriptional regulatory complexes,
positioning it as a master integrator of their functions.[3][4] It physically associates with at least
seven distinct complexes involved in RNA Polymerase II-mediated transcription.[1][3]

Key ANC1-Containing Complexes:
e General Transcription Factors (GTFs):

o TFIID: ANC1 (as Taf14) is a bona fide TBP-associated factor (TAF). Its stable
incorporation into TFIID is mediated by the C-terminus of Taf2.[5]

o TFIIF: ANC1 interacts with the Tfgl subunit of TFIIF.[6]
e Chromatin Remodeling Complexes:

o SWI/SNF & RSC: These complexes use ATP hydrolysis to reposition or eject
nucleosomes, and ANC1 is a key subunit.[1]

o INOB8O: This complex is involved in DNA repair and transcription, and ANCL1 interacts
directly with its catalytic Ino80 subunit.[6]

» Histone Acetyltransferase (HAT) Complexes:

o SAGA (Spt-Ada-Gcnb Acetyltransferase): ANC1 is a component of this major HAT
complex, which acetylates histones H3 and H2B.[7][8]
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o NuA3: This complex specifically acetylates histone H3, and ANC1 interacts with its

catalytic subunit, Sas3.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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